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Compound of Interest

Compound Name: Disperse orange 80

Cat. No.: B15138760

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

Disperse Orange 80 is a disperse azo dye utilized in various industrial and research
applications. Due to the limited availability of specific safety data for Disperse Orange 80, this
guidance is based on information for structurally similar disperse dyes, namely Disperse
Orange 1, Disperse Orange 3, and Disperse Orange 25. It is imperative to handle this chemical
with caution, assuming it may pose similar hazards. A comprehensive understanding and
implementation of safety protocols are crucial to ensure the well-being of laboratory personnel
and to maintain a safe research environment.

Personal Protective Equipment (PPE): Your First
Line of Defense

When handling Disperse Orange 80, a comprehensive PPE strategy is mandatory to minimize
exposure.[1][2][3][4] This includes:

o Eye and Face Protection: Wear chemical safety goggles that meet OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166.[3] A face shield
should be worn in situations with a risk of splashing or dust generation.

¢ Skin Protection:
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o Gloves: Wear appropriate chemical-resistant gloves.[4] Nitrile, neoprene, or butyl rubber
gloves are generally recommended for handling disperse dyes. Always inspect gloves for
integrity before use and wash hands thoroughly after removal.

o Lab Coat: A buttoned, full-length lab coat should be worn to protect street clothing and skin
from contamination.

o Protective Clothing: For larger quantities or tasks with a higher risk of exposure, additional
protective clothing such as an apron or coveralls may be necessary.[5]

o Respiratory Protection: In situations where dust or aerosols may be generated, a NIOSH-
approved respirator is required.[1] A respiratory protection program that meets OSHA's 29
CFR 1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be
followed. The use of a fume hood or other ventilated enclosure is the preferred method for
controlling airborne contaminants.

Operational Plan: A Step-by-Step Guide to Safe
Handling

A systematic approach to handling Disperse Orange 80 is essential to minimize risks. The
following procedural steps provide a framework for safe laboratory operations:

e Preparation and Planning:

o Before beginning any work, review the Safety Data Sheet (SDS) for closely related
compounds to understand the potential hazards.[1][3][4]

o Ensure that all necessary PPE is available and in good condition.

o Verify that emergency equipment, such as an eyewash station and safety shower, is
accessible and operational.

o Work should be conducted in a well-ventilated area, preferably within a chemical fume
hood.[1]

e Handling the Chemical:
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[e]

Avoid the generation of dust.[1] If handling a powder, use techniques such as gentle
scooping to minimize airborne particles.

[e]

Prevent all personal contact, including inhalation and skin contact.[1]

o

Do not eat, drink, or smoke in the area where the chemical is handled or stored.[1]

[¢]

Keep the container tightly closed when not in use.[1]

e In Case of a Spill:

o For minor spills, carefully sweep up the solid material, avoiding dust generation, and place
it in a sealed, labeled container for disposal.[1]

o For major spills, evacuate the area and alert the appropriate emergency response
personnel.[1]

Disposal Plan: Responsible Waste Management

Proper disposal of Disperse Orange 80 and its containers is crucial to prevent environmental
contamination.

o Waste Chemical: All waste containing Disperse Orange 80 should be considered hazardous
waste. It must be collected in a clearly labeled, sealed container.

» Disposal Method: Dispose of the waste in accordance with all local, state, and federal
regulations. Do not discharge into sewers or waterways.[1]

o Contaminated Materials: Any materials, such as gloves, paper towels, or lab coats, that have
come into contact with the chemical should also be treated as hazardous waste and
disposed of accordingly.

Quantitative Data Summary

Due to the lack of specific data for Disperse Orange 80, the following table summarizes
available information for related disperse orange dyes. This data should be used as a
precautionary reference.
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Disperse Orange

Parameter Disperse Orange 1 Disperse Orange 3 o
CAS Number 2581-69-3 730-40-5 31482-56-1
Molecular Formula C18H14N402 C12H10N402 C17H17N504

Potential Health
Effects

May cause eye, skin,
respiratory, and
digestive tract

irritation.[1]

Causes serious eye
irritation, may cause
an allergic skin
reaction, and may
cause respiratory
irritation.[3][4]

May cause damage to
organs through
prolonged or repeated

exposure.[6]

First Aid: Eyes

Flush with plenty of
water for at least 15

minutes.[1]

Rinse immediately
with plenty of water for

at least 15 minutes.[3]

Not specified.

First Aid: Skin

Flush with plenty of
water for at least 15

minutes.[1]

Wash off immediately
with plenty of water for

at least 15 minutes.[3]

Not specified.

Safe Handling Workflow

The following diagram outlines the logical workflow for the safe handling of Disperse Orange

80 in a laboratory setting.

Caption: A flowchart illustrating the key steps for the safe handling of Disperse Orange 80.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Handling of Disperse Orange 80 in
the Laboratory]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15138760#personal-protective-equipment-for-
handling-disperse-orange-80]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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